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Compound of Interest

Compound Name: Butyl cyclopentanecarboxylate
CAS No.: 99978-03-7
Cat. No.: B2848005
Get Quote
. J

Technical Monograph: Butyl
Cyclopentanecarboxylate

Physicochemical Profiling, Synthesis Protocols, and Applications in Medicinal Chemistry

Executive Summary

Butyl cyclopentanecarboxylate (CAS 32822-68-1) is an aliphatic ester characterized by a
lipophilic cyclopentane ring coupled with a linear butyl chain. In drug development, this
structural motif serves as a critical building block for introducing conformational restriction
without the aromaticity of phenyl rings, often improving metabolic stability and solubility profiles.
This guide provides a comprehensive technical analysis of its physicochemical properties,
validated synthesis methodologies, and strategic utility in structure-activity relationship (SAR)
studies.

Chemical Identity & Classification
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Parameter Detail

IUPAC Name Butyl cyclopentanecarboxylate

CAS Registry Number 32822-68-1

Molecular Formula C10H1802

Molecular Weight 170.25 g/mol

SMILES CCCcoOcC(=0)c1icccecel

InChlKey IKCDCPXVBMDVFU-UHFFFAOYSA-N

Classification

Cycloaliphatic Ester

Physicochemical Profile

Understanding the physicochemical parameters is essential for predicting pharmacokinetics

(ADME) when this moiety is incorporated into prodrugs or active pharmaceutical ingredients

(APIS).

Table 1: Physical Constants

Property Value Source/Condition
Boiling Point (Atm) 228+5°C Predicted (ACD/Labs)
Boiling Point (Red) 122-124 °C Experimental @ 25 mmHg [1]
Density 0.932 g/cm? @ 20 °C (Experimental)
Refractive Index (
1.445 Predicted
)
Flash Point 86.4 £ 15.0 °C Predicted

Consensus Prediction

LogP (Octanol/Water) 3.40 ] o

(Lipophilicity)
Water Solubility Insoluble Soluble in EtOH, Et20, CHCIs
Molar Refractivity 48.5 £ 0.3 cm3 Predicted
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Technical Insight: The LogP of 3.40 indicates significant lipophilicity, making this ester a viable
prodrug strategy to enhance membrane permeability of polar carboxylic acid drugs. The
cyclopentyl group adds steric bulk (A-value ~ 0.6 kcal/mol) intermediate between an isopropyl
and a phenyl group, offering unique receptor fitting opportunities.

Synthesis & Production Protocols

Validated Synthesis Route: Acid-Catalyzed Fischer
Esterification

The most robust method for high-purity synthesis involves the direct condensation of
cyclopentanecarboxylic acid with n-butanol using a p-toluenesulfonic acid (p-TSA) catalyst and
a Dean-Stark trap to drive equilibrium.

Reaction Scheme
Step-by-Step Protocol

» Reagent Loading: In a 500 mL round-bottom flask (RBF), charge Cyclopentanecarboxylic
acid (0.1 mol, 11.4 g) and n-Butanol (0.15 mol, 11.1 g).

o Catalysis: Add p-Toluenesulfonic acid monohydrate (0.005 mol, 0.95 g) as the catalyst.
¢ Solvent System: Add Toluene (150 mL) to serve as the azeotropic solvent.

o Reflux: Equip the RBF with a Dean-Stark apparatus and a reflux condenser. Heat the
mixture to reflux (~115 °C) with vigorous magnetic stirring.

e Monitoring: Continue reflux until water collection in the trap ceases (approx. 4—6 hours).
Monitor reaction progress via TLC (Mobile phase: 10% EtOAc/Hexane).

o Workup:
o Cool the reaction mixture to room temperature.
o Wash with sat. NaHCOs (2 x 50 mL) to remove unreacted acid.

o Wash with Brine (1 x 50 mL).

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2848005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Dry the organic layer over anhydrous MgSOQOa.

 Purification: Concentrate under reduced pressure. Purify the residue via vacuum distillation
(Target fraction: 122-124 °C @ 25 mmHg).

Workflow Visualization

The following diagram illustrates the logical flow of the synthesis and purification process.
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Figure 1: Process flow diagram for the Fischer esterification synthesis of butyl
cyclopentanecarboxylate.

Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated using the following
spectral fingerprints.

Nuclear Magnetic Resonance (NMR)
e H NMR (400 MHz, CDCls):

o 4.08 (t, J =6.7 Hz, 2H, -OCH:-): Characteristic ester methylene.

[¢]

2.72 (m, 1H, Ring CH-CO): Methine proton alpha to carbonyl.

[¢]

1.50 — 1.90 (m, 8H, Ring CH2): Cyclopentyl envelope protons.

[¢]

1.38 (m, 2H, Butyl -CHz-).

[¢]

1.60 (m, 2H, Butyl -CHz-).

[¢]

0.94 (t, J = 7.4 Hz, 3H, -CHs): Terminal methyl.

Infrared Spectroscopy (FT-IR)

e 1735 cm~1: Strong C=0 stretching vibration (Ester).
e 1160 cm~1: C-O-C stretching (Ester linkage).

e 2950-2870 cm~1: C-H stretching (Aliphatic).

Applications in Drug Development[1][8][9][10]

Butyl cyclopentanecarboxylate serves as more than a solvent; it is a strategic scaffold in
medicinal chemistry.

Bioisosterism and Scaffold Design

The cyclopentane ring is often used as a bioisostere for phenyl rings or proline residues.
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e Metabolic Stability: Unlike phenyl rings, the cyclopentane ring is not susceptible to arene
oxide formation, potentially reducing toxicity risks.

» Conformational Restriction: When replacing flexible alkyl chains, the ring restricts the
conformational space, potentially lowering the entropic penalty of binding to a receptor.

Prodrug Strategies

The butyl ester moiety is labile to plasma esterases. Attaching a butyl
cyclopentanecarboxylate motif to a polar drug can:

« Increase lipophilicity (LogP ~3.4) for better blood-brain barrier (BBB) penetration.

e Mask acidic groups to reduce Gl irritation.

Mechanistic Diagram: SAR Utility

Physicochemical Impact : : Biological Outcome
: Increase LogP . _ADME _ [ Avoid Arene Oxidation | -
5| (Membrane Permeability) | - “| (SafervsPhenyl) |:
Butyl Cyclopentanecarboxylate : : :
Scaffold S - : o :
. Modulate Solubility - Interaction _ [ Conformational Lock
- | (Non-aromatic lipophilicity) | - ~| (Receptor Specificity)

Click to download full resolution via product page
Figure 2: Structural Activity Relationship (SAR) impact of the cyclopentanecarboxylate moiety.

Safety & Handling (SDS Highlights)

While specific toxicological data for this exact ester is limited, it shares hazard profiles with
homologous aliphatic esters.

e Hazard Statements:
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H227: Combustible liquid (Flash point ~86°C).

» Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.

o Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent hydrolysis
over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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